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Compound of Interest

1,1-Dimethyl-3-phenylpropy!
Compound Name:
acetate

Cat. No.: B085564

Disclaimer: This technical guide addresses the chemical properties of 3-phenylpropyl acetate.
Despite extensive searches, no publicly available scientific data, including a specific CAS
registry number, could be found for the requested compound, 1,1-dimethyl-3-phenylpropyl
acetate. This suggests that this specific isomer is not a commonly synthesized or well-
characterized compound. The following information is provided for the closely related and well-
documented isomer, 3-phenylpropyl acetate, which is likely to be of interest to researchers in
the field.

3-Phenylpropyl Acetate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 3-
phenylpropyl acetate, a fragrance and flavoring agent with potential applications in various
fields of chemical research.

Chemical Identity
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Identifier Value

IUPAC Name 3-phenylpropyl acetate

Synonyms Hydrocinnamyl acetate, Phenylpropyl acetate
CAS Number 122-72-5[1][2][3]

Molecular Formula

C11H1402[1][3]

Molecular Weight 178.23 g/mol [1]
InChl Key JRIGKUTZNBZHNK-UHFFFAOYSA-N[1]
SMILES CC(=0)OCCcCC1=CC=CC=C1[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 3-phenylpropyl acetate is presented

below.
Property Value Source
Appearance Colorless liquid The Good Scents Company
Odor Floral, spicy The Good Scents Company
Boiling Point 252.3 °C ChemSynthesis[3]
Melting Point -60 °C ChemSynthesis|[3]
Density 1.01 g/mL ChemSynthesis[3]
Refractive Index 1.496 ChemSynthesis[3]
Flash Point >100 °C (> 212 °F) The Good Scents Company
Solubility Insoluble in water; soluble in ]

organic solvents

Spectroscopic Data
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Spectroscopy Data Highlights
1H NMR Spectral data available in various databases.
13C NMR Spectral data available in various databases.

Key fragments and spectral data are publicly
Mass Spectrometry ol
accessible.

infrared (IR) Characteristic peaks corresponding to the ester
nfrare
and phenyl groups.

Experimental Protocols
Synthesis of 3-Phenylpropyl Acetate

A common method for the synthesis of 3-phenylpropyl acetate is the esterification of 3-phenyl-
1-propanol with acetic anhydride.

Materials:

e 3-Phenyl-1-propanol

e Acetic anhydride

o Pyridine (catalyst)

o Diethyl ether (solvent)

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)
e Heating mantle

e Magnetic stirrer

Procedure:
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« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-
phenyl-1-propanol in diethyl ether.

e Add a stoichiometric excess of acetic anhydride to the solution.
e Slowly add a catalytic amount of pyridine to the reaction mixture.

o Heat the mixture to reflux and maintain for several hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Transfer the reaction mixture to a separatory funnel and wash sequentially with water and
saturated sodium bicarbonate solution to remove unreacted acetic anhydride and acetic
acid.

» Wash with brine to remove residual water.
o Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude product can be purified by vacuum distillation to yield pure 3-phenylpropyl
acetate.

Characterization: The identity and purity of the synthesized 3-phenylpropyl acetate should be
confirmed using spectroscopic methods such as *H NMR, 3C NMR, and IR spectroscopy, and
by comparing the data with literature values.

Safety and Handling

3-Phenylpropyl acetate is generally considered to be of low toxicity. However, as with any
chemical, appropriate safety precautions should be taken.

» Handling: Work in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat.
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¢ Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

« Toxicity: For detailed toxicological information, refer to the material safety data sheet
(MSDS).

Visualizations
Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of 3-
phenylpropyl acetate.
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Caption: A schematic overview of the synthesis, purification, and characterization of 3-
phenylpropyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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